Cas no 1352494-93-9 ((5-Bromo-1-methyl-1H-indazol-3-yl)methanol)

• Product Name: (5-Bromo-1-methyl-1H-indazol-3-yl)methanol
• CAS No: 1352494-93-9
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5698107
• PubChem ID: 84702321
• Update Time: 2025-06-12

(5-Bromo-1-methyl-1H-indazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• BWCRLZJRMDWWQG-UHFFFAOYSA-N
• (5-bromo-1-methylindazol-3-yl)methanol
• CS-0445124
• (5-Bromo-1-methyl-1H-indazol-3-yl)methanol
• SCHEMBL17419177
• 1352494-93-9
• (5-Bromo-1-methyl-1H-indazol-3-yl)-methanol
• 1H-Indazole-3-methanol, 5-bromo-1-methyl-

• Inchi： 1S/C9H9BrN2O/c1-12-9-3-2-6(10)4-7(9)8(5-13)11-12/h2-4,13H,5H2,1H3
• InChI Key： BWCRLZJRMDWWQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CO)=NN2C

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 387.5±27.0 °C(Predicted)
• pka: 13.31±0.10(Predicted)

Additional information on (5-Bromo-1-methyl-1H-indazol-3-yl)methanol

Comprehensive Overview of (5-Bromo-1-methyl-1H-indazol-3-yl)methanol (CAS No. 1352494-93-9)

(5-Bromo-1-methyl-1H-indazol-3-yl)methanol (CAS No. 1352494-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its indazole core structure, is widely utilized in the synthesis of novel drug candidates and bioactive molecules. The presence of a bromine substituent at the 5-position and a hydroxymethyl group at the 3-position makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its potential applications in kinase inhibitors and cancer therapeutics, aligning with current trends in precision medicine.

The growing demand for heterocyclic compounds like (5-Bromo-1-methyl-1H-indazol-3-yl)methanol reflects the broader shift toward targeted drug discovery. Recent studies highlight its role in modulating enzyme activity and protein-protein interactions, which are critical in treating diseases such as autoimmune disorders and neurodegenerative conditions. Its CAS No. 1352494-93-9 is frequently searched in academic databases, underscoring its relevance in medicinal chemistry and drug development. The compound’s stability and solubility properties also make it a preferred choice for high-throughput screening assays.

In the context of green chemistry, (5-Bromo-1-methyl-1H-indazol-3-yl)methanol is often discussed for its potential to reduce synthetic steps in multi-step reactions. This aligns with the industry’s focus on sustainable synthesis and atom economy. Additionally, its structural motifs are being explored in computational chemistry models to predict binding affinities, a hot topic in AI-driven drug design. Users frequently search for its synthetic protocols and spectroscopic data, indicating a need for accessible technical resources.

The compound’s mechanistic pathways are another area of interest, particularly in signal transduction research. Its ability to act as a scaffold for small-molecule inhibitors has been validated in several preclinical studies. As the pharmaceutical industry increasingly adopts fragment-based drug discovery, (5-Bromo-1-methyl-1H-indazol-3-yl)methanol serves as a valuable building block. Searches for its derivatives and analogs have surged, reflecting its adaptability in structure-activity relationship (SAR) studies.

From a commercial perspective, (5-Bromo-1-methyl-1H-indazol-3-yl)methanol is available through specialized chemical suppliers, with purity levels tailored for research use. Its MSDS and handling guidelines are frequently requested, emphasizing the importance of laboratory safety. The compound’s NMR and HPLC profiles are well-documented, aiding in quality control. As the demand for custom synthesis grows, this compound remains a staple in contract research organizations (CROs).

In summary, (5-Bromo-1-methyl-1H-indazol-3-yl)methanol (CAS No. 1352494-93-9) is a pivotal compound in modern drug discovery and chemical biology. Its multifaceted applications, from kinase inhibition to sustainable chemistry, make it a subject of ongoing research. By addressing common queries about its synthesis, properties, and applications, this overview aims to serve as a reliable resource for scientists and industry professionals alike.